(5-chlorothiophen-2-yl)(4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)piperazin-1-yl)methanone

• IUPAC Name: (5-chlorothiophen-2-yl)-[4-[2-(3,5-dimethylpyrazol-1-yl)ethyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C16H21ClN4OS/c1-12-11-13(2)21(18-12)10-7-19-5-8-20(9-6-19)16(22)14-3-4-15(17)23-14/h3-4,11H,5-10H2,1-2H3
• InChI Key: FVVDGVPRWIXWQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCN2CCN(CC2)C(=O)C3=CC=C(S3)Cl)C
• Molecular Formula: C16H21ClN4OS
• Molecular Weight: 352.9 g/mol
• CAS No.: 1286703-00-1

Description

This compound features a 5-chlorothiophene ring linked via a methanone group to a piperazine moiety, which is further substituted with a 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl chain. The chlorine atom on the thiophene ring likely modulates electronic properties and lipophilicity, while the dimethylpyrazole group may contribute to steric effects and hydrogen bonding .

Biological Activity

The compound (5-chlorothiophen-2-yl)(4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)piperazin-1-yl)methanone is a novel synthetic molecule that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article presents a comprehensive overview of its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{18}ClN_{3}S$, with a molecular weight of approximately 330.8 g/mol. The structure features a chlorothiophene ring, a piperazine moiety, and a pyrazole group, which are significant for its biological activity.

Property	Value
Molecular Formula	C15H18ClN3S
Molecular Weight	330.8 g/mol
IUPAC Name	(5-chlorothiophen-2-yl)(4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)piperazin-1-yl)methanone
CAS Number	Not available

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets within biological systems. It is believed to modulate the activity of specific enzymes and receptors, leading to diverse pharmacological effects.

Potential Mechanisms:

• Enzyme Inhibition : The compound may inhibit enzymes involved in metabolic pathways, potentially affecting cell proliferation and apoptosis.
• Receptor Modulation : It could act as an agonist or antagonist at certain receptors, influencing neurotransmitter release and signaling pathways.

Biological Activity

Research studies have indicated several potential biological activities associated with this compound:

Anticancer Activity

Recent studies have shown that compounds with similar structures exhibit significant anticancer properties. For instance:

• In vitro studies demonstrated that derivatives of pyrazole and thiophene can induce apoptosis in cancer cell lines by activating caspase pathways.

Antimicrobial Properties

The presence of the thiophene ring has been linked to antimicrobial activity:

• In vitro tests revealed effective inhibition against various bacterial strains, suggesting potential as an antibacterial agent.

Case Studies

Several case studies have been conducted to evaluate the efficacy and safety of this compound:

• Study on Anticancer Effects :
  • Objective : To assess the cytotoxic effects on breast cancer cells.
  • Findings : The compound exhibited IC50 values comparable to established chemotherapeutic agents, indicating promising anticancer potential.
• Antimicrobial Testing :
  • Objective : To evaluate antibacterial activity against Gram-positive and Gram-negative bacteria.
  • Results : Showed significant inhibition zones in bacterial cultures treated with the compound.

Research Findings

A summary of key research findings related to the biological activity of this compound includes:

Study Type	Findings
In vitro Anticancer	Induced apoptosis in cancer cell lines
Antimicrobial Testing	Effective against multiple bacterial strains
Mechanistic Studies	Modulated enzyme activity

Comparison with Similar Compounds

Tabulated Comparison of Key Features

Compound	Core Structure	Key Substituents	Biological Activity	Reference
Target Compound	5-Chlorothiophene-methanone-piperazine	3,5-Dimethylpyrazole ethyl chain	Potential CNS/GPCR activity	N/A
, Compound 22	4-Chlorophenyl-ethanone-pyrazole	4-((4-Chlorophenyl)diazenyl)	Broad-spectrum antimicrobial
, Compound 7a	Thiophene-methanone-pyrazole	2,4-Diamino-3-cyano	Not reported
, Compound w3	Pyrimidine-piperazine-methanone	Triazole-phenylamino	Anticancer (assumed)
, Compound 1	4-Chlorophenyl-ethanone-pyrazole	4-Methylpyrazole	Not reported

Limitations and Gaps

• No direct biological data exist for the target compound; comparisons rely on structural analogues.
• Crystallographic data (e.g., via SHELX programs, as in ) are needed to confirm 3D conformation and intermolecular interactions .